Cas no 87388-43-0 (1H-Pyrrole-3-carboxylic acid, 4-(3-chlorophenyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 4-(3-chlorophenyl)-, methyl ester
• CAS No: 87388-43-0
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 656982
• PubChem ID: 53404148
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 4-(3-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-(3-chlorophenyl)-, methyl ester
• methyl 4-(3-chlorophenyl)-1H-pyrrole-3-carboxylate
• DTXSID20695331
• SCHEMBL10508590
• 87388-43-0

• Inchi： 1S/C12H10ClNO2/c1-16-12(15)11-7-14-6-10(11)8-3-2-4-9(13)5-8/h2-7,14H,1H3
• InChI Key： WBVZSPPQGUREGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CNC=C1C(=O)OC

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų